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Compound of Interest

Compound Name: Demethylluvangetin

Cat. No.: B1163743 Get Quote

For researchers and scientists engaged in drug development, the proper disposal of chemical

compounds like Demethylluvangetin is a critical aspect of laboratory safety and regulatory

compliance. While specific disposal protocols for Demethylluvangetin are not readily available

in public documentation, this guide provides a framework based on general best practices for

hazardous waste management in a laboratory setting. Adherence to institutional and local

regulations is paramount.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is essential to consult your institution's

chemical hygiene plan and local environmental regulations. All personnel handling chemical

waste must be trained in proper waste management procedures.

Personal Protective Equipment (PPE):

Gloves: Wear suitable chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or goggles.

Lab Coat: A lab coat or other protective clothing is mandatory to prevent skin contact.

General Handling:

Avoid generating dust.
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Handle the compound in a well-ventilated area, preferably within a chemical fume hood.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

Chemical and Hazard Profile of Demethylluvangetin
Properly identifying the compound is the first step in determining the appropriate disposal

route.

Property Value

Chemical Name
10-hydroxy-2,2-dimethylpyrano[3,2-g]chromen-

8-one[1]

CAS Number 64652-10-4[1]

Molecular Formula C₁₄H₁₂O₄[1]

Molecular Weight 244.24 g/mol [1]

Appearance Solid (form may vary)

Known Hazards

Based on available safety data,

Demethylluvangetin is associated with the

following hazards: Causes skin irritation,

Causes serious eye irritation, May cause

respiratory irritation.

Step-by-Step Disposal Protocol
The disposal of Demethylluvangetin should be approached as a hazardous waste stream,

following established laboratory protocols.

1. Waste Identification and Segregation:

Treat as Hazardous Waste: All waste containing Demethylluvangetin, including the pure

compound, solutions, and contaminated materials, should be treated as hazardous chemical

waste.
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Segregation: Keep Demethylluvangetin waste separate from other waste streams to avoid

incompatible chemical reactions. For instance, do not mix with strong oxidizing agents. It is

common practice to segregate halogenated and non-halogenated solvent wastes.

2. Waste Collection and Container Management:

Solid Waste: Collect unused or expired solid Demethylluvangetin in a designated, clearly

labeled, and compatible waste container.

Liquid Waste: Solutions containing Demethylluvangetin should be collected in a separate,

leak-proof container suitable for organic or chemical waste.

Contaminated Materials: Items such as gloves, weighing paper, and pipette tips that are

contaminated with Demethylluvangetin should be collected in a designated container for

chemically contaminated solid waste.

Container Selection: Use appropriate, leak-proof containers that are in good condition with a

secure, tight-fitting cap. The container material must be compatible with the chemical waste.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Demethylluvangetin," and any other identifiers required by your

institution.

3. Storage:

Store waste containers in a designated and secure satellite accumulation area within the

laboratory.

Ensure that stored waste containers are segregated based on chemical compatibility to

prevent accidental reactions.

4. Disposal:

Contact Environmental Health and Safety (EHS): Your institution's EHS or equivalent

department is responsible for the collection and final disposal of hazardous waste. Schedule

a pickup for your properly labeled waste containers.
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Do Not Dispose Down the Drain: Organic compounds like Demethylluvangetin should

never be disposed of down the sanitary sewer.

Evaporation is Not a Disposal Method: Allowing volatile solvents containing the compound to

evaporate in a fume hood is not an acceptable method of disposal.[2]

Experimental Protocols for Waste Treatment
(General Guidance)
Specific experimental protocols for the neutralization or degradation of Demethylluvangetin
are not documented in publicly available literature. Chemical treatment of waste is a complex

process that should only be undertaken by trained personnel following a validated and

approved protocol. For most laboratory settings, the collection and disposal of the unaltered

chemical waste through the institutional EHS office is the standard and safest procedure.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Demethylluvangetin.
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Start: Have Demethylluvangetin Waste

Consult Institutional Chemical Hygiene Plan and Local Regulations
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(Solid, Liquid, Contaminated Materials)

Select Appropriate, Compatible, and Leak-Proof Waste Container

Label Container:
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Segregate from Incompatible Waste Streams
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Contact Environmental Health & Safety (EHS) for Pickup

End: Waste Disposed of by EHS
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Caption: Workflow for the proper disposal of Demethylluvangetin waste.
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By following these general guidelines and, most importantly, the specific procedures outlined by

your institution, you can ensure the safe and compliant disposal of Demethylluvangetin and

contribute to a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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